Cas no 315694-33-8 (1H-Pyrrole-3-carboxylicacid, 5-(2-amino-4-thiazolyl)-2,4-dimethyl-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylicacid, 5-(2-amino-4-thiazolyl)-2,4-dimethyl-, methyl ester
• CAS No: 315694-33-8
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 301146
• PubChem ID: 1228659
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylicacid, 5-(2-amino-4-thiazolyl)-2,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 5-(2-amino-4-thiazolyl)-2,4-dimethyl-, methyl ester
• 1H-Pyrrole-3-carboxylicacid,5-(2-amino-4-thiazolyl)-2,4-dimethyl-,methylester(9CI)
• 315694-33-8
• SR-01000052533-1
• CHEBI:116878
• AB00588771-02
• Oprea1_461220
• SR-01000052533
• HMS1778I04
• HMS2660E12
• CHEMBL1458427
• methyl 5-(2-aminothiazol-4-yl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• Methyl 5-(2-amino-1,3-thiazol-4-yl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• SMR000375800
• AKOS001213383
• 5-(2-amino-4-thiazolyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid methyl ester
• Q27203101
• MLS000770512
• Z48847516

• Inchi： 1S/C11H13N3O2S/c1-5-8(10(15)16-3)6(2)13-9(5)7-4-17-11(12)14-7/h4,13H,1-3H3,(H2,12,14)
• InChI Key： CCWIILKSNVTARS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=C(C)C(C(=O)OC)=C(C)N1

Computed Properties

• Exact Mass: 251.073
• Monoisotopic Mass: 251.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų